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Compound of Interest

Compound Name: GLS1 Inhibitor-3

Cat. No.: B15577991

For researchers, scientists, and drug development professionals, the safe handling of potent
chemical compounds is paramount. This guide provides essential safety and logistical
information for the handling and disposal of GLS1 Inhibitor-3, a potent glutaminase 1 (GLS1)
inhibitor. Adherence to these protocols is crucial for personnel safety and to prevent
environmental contamination, especially given that the full toxicological properties of this
compound may not be fully elucidated.

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment is mandatory when
handling GLS1 Inhibitor-3.
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PPE Category

Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1] A face shield may be necessary for

splash protection.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile)
and a lab coat or gown to prevent skin
exposure.[1][2] Change gloves immediately if

they become contaminated.[2]

Respiratory Protection

If handling the compound as a powder or if there
is a risk of aerosolization, use a NIOSH/MSHA
or European Standard EN 149 approved
respirator.[1] Work should be conducted in a
well-ventilated area, preferably a chemical fume
hood.[1][2]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of GLS1 Inhibitor-3 and

ensure a safe laboratory environment.

Engineering Controls:

 Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[1]

» Handle the compound in a well-ventilated area, such as a chemical fume hood, especially

when working with the solid form to avoid dust formation.[1][2]

Safe Handling Practices:

e Avoid contact with skin, eyes, and clothing.[1][2]
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Do not ingest or inhale the compound.[1][2]

Avoid dust formation when handling the solid form.[1]

Wash hands thoroughly after handling.[2]

When preparing solutions, add the solvent to the inhibitor slowly.[2]
Storage:

e Solid Form: Store the powdered form of GLS1 Inhibitor-3 in a tightly sealed container in a
cool, dry place. For long-term stability, storage at -20°C is recommended.[2]

¢ In Solution: For solutions, it is recommended to store aliquots at -80°C to minimize freeze-
thaw cycles.[2] Stock solutions are reported to be stable for up to 3 months at -20°C.[3][4]

Disposal Plan

All waste materials contaminated with GLS1 Inhibitor-3 must be treated as hazardous waste.
Dispose of the compound and any contaminated materials in accordance with institutional,
local, and national regulations for chemical waste.[2]

Step-by-Step Disposal Protocol:
o Waste Segregation and Collection:

o Solid Waste: Collect any solid waste (e.g., contaminated gloves, weigh paper, pipette tips)
in a designated, sealed container labeled as hazardous chemical waste.[5]

o Liquid Waste: Collect any liquid waste (e.g., solutions of GLS1 Inhibitor-3) in a
designated, sealed, and properly labeled hazardous waste container.[5] Do not mix with
other solvent waste streams unless explicitly permitted by your institution's Environmental
Health and Safety (EHS) department.[5]

e Decontamination:

o Thoroughly rinse any glassware or surfaces that have come into contact with GLS1
Inhibitor-3. The initial rinsate should be collected as hazardous liquid waste.[5]
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e Consultation with Environmental Health and Safety (EHS):

o This is a critical step. Before final disposal, contact your institution's EHS department.[5]
Provide them with all available information on GLS1 Inhibitor-3. The EHS department will
provide specific instructions for the final disposal of the collected waste.[5]

Experimental Protocols and Data

While specific experimental protocols for "GLS1 Inhibitor-3" are limited, data for the well-
characterized GLS1 inhibitor CB-839 (also referred to as GLS1 Inhibitor IIl) can provide a basis
for safe handling and experimental design.[2][3]

Data Point Value Source

IC50 (GLS1 Inhibitor-3) 27.98 nM MedchemExpress

] 2-8°C (short-term), -20°C ]
Storage Temperature (Solid) Multiple
(long-term)[2][3]

Storage Temperature

i -80°C[2] BenchChem
(Solution)

Solubility (CB-839) DMSO: 25 mg/mL Sigma-Aldrich

Workflow for Safe Handling of GLS1 Inhibitor-3
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Caption: Workflow for the safe handling and disposal of GLS1 Inhibitor-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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